N-(2-fluorophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide

• IUPAC Name: N-(2-fluorophenyl)-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C17H17FN2O3S/c18-15-5-1-2-6-16(15)19-17(21)13-7-9-14(10-8-13)24(22,23)20-11-3-4-12-20/h1-2,5-10H,3-4,11-12H2,(H,19,21)
• InChI Key: XAMQQUUFQMLHIB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C17H17FN2O3S
• Molecular Weight: 348.4 g/mol
• CAS No.: 392251-76-2

Description

N-(2-fluorophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide is a useful research compound. Its molecular formula is C17H17FN2O3S and its molecular weight is 348.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research has highlighted innovative methods for synthesizing compounds with structures related to N-(2-fluorophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide. For example, the synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties demonstrated the preparation of polymers that are amorphous, readily soluble in organic solvents, and capable of forming transparent, flexible, and strong films with low dielectric constants and moisture absorption (Liu et al., 2013). Another study focused on the preparation and characterization of aromatic polyamides based on ether-sulfone-dicarboxylic acids, indicating the polymers' high inherent viscosities, good solubility in polar solvents, and excellent thermal stability (Hsiao & Huang, 1997).

Applications in Drug Development and Molecular Imaging

Several compounds structurally related to this compound have been explored for their potential in drug development and molecular imaging. A study on the serotonin 1A receptors in the living brain of Alzheimer's disease patients used a selective serotonin 1A molecular imaging probe, demonstrating its utility in quantifying receptor densities and correlating these measures with clinical symptoms and neuropathological loads (Kepe et al., 2006).

Material Science and Polymer Chemistry

Research into the synthesis and properties of polymers incorporating elements of the compound has shown significant advancements in material science. Transparent aromatic polyimides derived from thiophenyl-substituted benzidines with high refractive index and small birefringence were developed, showcasing applications in materials requiring high optical clarity and thermal stability (Tapaswi et al., 2015).

Advanced Synthesis Techniques and Medicinal Chemistry

In medicinal chemistry, compounds with structural similarities have been synthesized for their potential neuroleptic properties and dopamine receptor blocking activities, indicating a promising direction for the development of new therapeutic agents (Florvall & Ogren, 1982). Additionally, the discovery of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide as an orally active histone deacetylase inhibitor highlights the potential of such compounds in cancer therapy (Zhou et al., 2008).